ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenyl-propanoate
ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenyl-propanoate
Brand Name:
Vulcanchem
CAS No.:
19064-51-8
VCID:
VC0094721
InChI:
InChI=1S/C18H18ClNO3/c1-2-23-18(22)16(12-13-6-4-3-5-7-13)20-17(21)14-8-10-15(19)11-9-14/h3-11,16H,2,12H2,1H3,(H,20,21)/t16-/m0/s1
SMILES:
CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Cl
Molecular Formula:
C18H18ClNO3
Molecular Weight:
331.8 g/mol
ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenyl-propanoate
CAS No.: 19064-51-8
Main Products
VCID: VC0094721
Molecular Formula: C18H18ClNO3
Molecular Weight: 331.8 g/mol
![ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenyl-propanoate - 19064-51-8](/images/no_structure.jpg)
| CAS No. | 19064-51-8 |
|---|---|
| Product Name | ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenyl-propanoate |
| Molecular Formula | C18H18ClNO3 |
| Molecular Weight | 331.8 g/mol |
| IUPAC Name | ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenylpropanoate |
| Standard InChI | InChI=1S/C18H18ClNO3/c1-2-23-18(22)16(12-13-6-4-3-5-7-13)20-17(21)14-8-10-15(19)11-9-14/h3-11,16H,2,12H2,1H3,(H,20,21)/t16-/m0/s1 |
| Standard InChIKey | PAUVWPUAHFECOS-INIZCTEOSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Cl |
| SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Cl |
| Canonical SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Cl |
| Synonyms | ethyl (2S)-2-[(4-chlorobenzoyl)amino]-3-phenyl-propanoate |
| PubChem Compound | 208993 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume